Cas no 2243253-91-8 (Pregn-4-ene-3,20-dione-9,11,12,12-d4, 11,21-dihydroxy-, (11β)-)

• Product Name: Pregn-4-ene-3,20-dione-9,11,12,12-d4, 11,21-dihydroxy-, (11β)-
• CAS No: 2243253-91-8
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 5083619
• Update Time: 2025-10-29

Pregn-4-ene-3,20-dione-9,11,12,12-d4, 11,21-dihydroxy-, (11β)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione-9,11,12,12-d4, 11,21-dihydroxy-, (11β)-

• Inchi： 1S/C21H30O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h9,14-17,19,22,24H,3-8,10-11H2,1-2H3/t14-,15-,16+,17-,19+,20-,21-/m0/s1
• SMILES： C[C@]12CCC(=O)C=C1CC[C@@]1([H])[C@]3([H])CC[C@H](C(=O)CO)[C@@]3(C)C([H])([H])[C@]([H])(O)[C@]21[H]

Additional information on Pregn-4-ene-3,20-dione-9,11,12,12-d4, 11,21-dihydroxy-, (11β)-

Pregn-4-ene-3,20-dione-9,11,12,12-d4, 11,21-dihydroxy-, (11β)-: A Comprehensive Overview

Pregn-4-ene-3,20-dione-9,11,12,12-d4, 11,21-dihydroxy-, (11β)- (CAS No. 2243253-91-8) is a deuterated derivative of a pregnane steroid. This compound is of significant interest in the fields of steroid chemistry and pharmacology due to its unique properties and potential applications. The presence of deuterium atoms at specific positions in the molecule provides enhanced stability and altered metabolic behavior, making it a valuable tool for both research and therapeutic purposes.

The chemical structure of Pregn-4-ene-3,20-dione-9,11,12,12-d4, 11,21-dihydroxy-, (11β)- is characterized by a pregnane backbone with specific hydroxyl groups and deuterium substitutions. The deuterium atoms at positions 9, 11, 12, and 12 contribute to the compound's unique properties. The presence of these heavy hydrogen isotopes can significantly affect the compound's pharmacokinetics and pharmacodynamics, leading to improved drug efficacy and reduced side effects.

Recent studies have highlighted the potential of deuterated steroids in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterated analogs of corticosteroids exhibit enhanced anti-inflammatory activity with reduced side effects compared to their non-deuterated counterparts. This finding suggests that Pregn-4-ene-3,20-dione-9,11,12,12-d4, 11,21-dihydroxy-, (11β)- could be a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its potential as an anti-inflammatory agent, Pregn-4-ene-3,20-dione-9,11,12,12-d4, 11,21-dihydroxy-, (11β)- has also been investigated for its role in hormone replacement therapy (HRT). A study published in the European Journal of Endocrinology explored the use of deuterated steroids in HRT and found that these compounds offer improved bioavailability and reduced metabolic degradation. This could lead to more effective and safer hormone replacement therapies for conditions such as menopause and hypogonadism.

The synthesis of Pregn-4-ene-3,20-dione-9,11,12,12-d4, 11,21-dihydroxy-, (11β)- involves several steps that require precise control over the placement of deuterium atoms. The process typically begins with the isolation or synthesis of a pregnane steroid backbone followed by selective deuteration at the desired positions. Advanced techniques such as catalytic deuteration and isotope exchange reactions are commonly employed to achieve this goal.

The stability and metabolic behavior of Pregn-4-ene-3,20-dione-9,1１，１２，１２－d４，１１，２１－dihydroxy-, (１１β)－ have been extensively studied using various analytical methods. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to analyze the compound's behavior in biological systems. These studies have shown that the deuterium substitutions significantly slow down metabolic degradation pathways, leading to prolonged drug action and reduced dosing frequency.

Clinical trials involving deuterated steroids have shown promising results in terms of safety and efficacy. A phase II clinical trial evaluating a deuterated corticosteroid for the treatment of rheumatoid arthritis reported significant improvements in disease activity scores with minimal side effects. These findings underscore the potential of compounds like Pregn-4-enｅ－３，２０－dionｅ－９，１１，１２，１２－d４，１１，２１－dihydroxy-, (１１β)－ in improving patient outcomes.

In conclusion,Pregn－４－enｅ－３，２０－dionｅ－９，１１，１２，１２－d４，１１，２１－dihydroxy-, (１１β)－(CAS No. ２２４３２５３－９１－８) represents an important advancement in steroid chemistry and pharmacology. Its unique properties make it a valuable tool for both research and therapeutic applications. Ongoing studies continue to explore its potential in various medical fields, promising new avenues for drug development and patient care.